N-Ethylbenzylamine

Specification

• CAS No.: 14321-27-8
• Molecular Formula: C9H13N
• Molecular Weight: 135.21 g/mol
• IUPAC Name: N-benzylethanamine
• Standard InChI: InChI=1S/C9H13N/c1-2-10-8-9-6-4-3-5-7-9/h3-7,10H,2,8H2,1H3
• Standard InChI Key: HVAAHUDGWQAAOJ-UHFFFAOYSA-N
• SMILES: CCNCC1=CC=CC=C1
• Canonical SMILES: CCNCC1=CC=CC=C1
• Appearance: Liquid
• Boiling Point: 194.0 °C

Introduction

N-Ethylbenzylamine is an organic compound with the chemical formula C₉H₁₃N and a molecular weight of 135.206 g/mol. It is commonly known as N-Benzylethylamine and is characterized by its reactivity and use in various chemical syntheses. This compound exists as a clear colorless to slightly yellow liquid and is widely used in laboratory settings for the synthesis of other substances.

Safety and Handling

N-Ethylbenzylamine is classified as a hazardous substance due to its corrosive nature. It causes severe skin burns and eye damage, and inhalation can lead to respiratory distress. Ingestion is highly dangerous, causing severe swelling and potentially leading to perforation of the stomach or esophagus. It is harmful to aquatic organisms and should not be discharged into drains.

Precautions:

• Avoid breathing dust/fume/gas/mist/vapors/spray.

• Wear protective clothing and eyewear.

• Wash hands thoroughly after handling.

• Do not induce vomiting if ingested; seek medical attention immediately.

Applications and Research

N-Ethylbenzylamine is used in the synthesis of various compounds, including organotin(IV) complexes. These complexes have shown potential in medicinal chemistry, particularly in the development of anticancer agents. For example, organotin(IV) N-ethyl-N-benzyldithiocarbamate complexes have demonstrated significant cytotoxicity against A549 lung cancer cells, suggesting their potential as improved cancer treatments.

Synthesis of Organotin(IV) Complexes

The synthesis of organotin(IV) N-ethyl-N-benzyldithiocarbamate complexes involves reacting tin(IV) chloride with N-ethylbenzylamine in the presence of carbon disulfide. These complexes are characterized using techniques such as elemental analysis, IR spectroscopy, NMR spectroscopy, UV-Vis spectrometry, TGA/DTA analysis, and X-ray crystallography.

Environmental Impact

N-Ethylbenzylamine is harmful to aquatic organisms, and its disposal should be handled carefully to prevent environmental contamination. It should not be discharged into drains or waterways.